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Compound of Interest

Compound Name:
1-methyl-1H-imidazole-4-sulfonyl

chloride

Cat. No.: B161204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on 1-methyl-1H-
imidazole-4-sulfonyl chloride, a heterocyclic sulfonyl chloride of interest in organic synthesis

and drug discovery. Due to its reactive nature, understanding its physical and chemical

properties, particularly its solubility, is crucial for its effective application in research and

development.

Core Compound Properties
1-methyl-1H-imidazole-4-sulfonyl chloride is a solid, white to off-white compound with a

molecular formula of C4H5ClN2O2S and a molecular weight of 180.61 g/mol .[1][2][3] It is

sensitive to moisture and should be stored in an inert atmosphere, preferably in a freezer at

temperatures under -20°C.[2][3]
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Property Value Source

Molecular Formula C4H5ClN2O2S [1][3]

Molecular Weight 180.61 g/mol [1][3]

Appearance Solid, White to Off-White [2][3]

Melting Point 88-91°C [3]

Boiling Point (Predicted) 366.9 ± 15.0 °C [3]

Density (Predicted) 1.60 ± 0.1 g/cm³ [3]

CAS Number 137049-00-4 [1][3]

Solubility Data
Quantitative solubility data for 1-methyl-1H-imidazole-4-sulfonyl chloride in a range of

common laboratory solvents is not readily available in published literature. However, qualitative

data and general principles for related compounds provide valuable guidance.

Qualitative Solubility:

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Slightly Soluble[2][3]

Water Expected to be poorly soluble and reactive[4][5]

Common Organic Solvents
Varies; sulfonyl chlorides often exhibit solubility

in aprotic organic solvents.

General Considerations for Sulfonyl Chloride and Imidazole Solubility:

Sulfonyl Chlorides: Generally, sulfonyl chlorides exhibit low solubility in water and can be

prone to hydrolysis.[4][5] Their solubility in organic solvents is influenced by the nature of the

organic substituent.
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Imidazoles: The solubility of imidazole derivatives is highly dependent on the substituents.

While imidazole itself is soluble in water and polar organic solvents, the addition of larger,

nonpolar groups can significantly decrease aqueous solubility.

Experimental Protocol: Determination of Solubility
The following is an adapted protocol for determining the solubility of 1-methyl-1H-imidazole-4-
sulfonyl chloride, based on general laboratory methods.

Objective: To determine the approximate solubility of 1-methyl-1H-imidazole-4-sulfonyl
chloride in a selected solvent at a specific temperature.

Materials:

1-methyl-1H-imidazole-4-sulfonyl chloride

Selected solvent (e.g., DMSO, acetonitrile, dichloromethane, ethyl acetate)

Analytical balance

Vials with screw caps

Vortex mixer

Constant temperature shaker/incubator

Filtration apparatus (e.g., syringe filters, 0.45 µm)

Analytical instrument for quantification (e.g., HPLC-UV, NMR)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 1-methyl-1H-imidazole-4-sulfonyl chloride to a series of vials.

To each vial, add a known volume of the selected solvent.

Securely cap the vials to prevent solvent evaporation and exposure to moisture.
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Equilibration:

Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25

°C).

Agitate the samples for a sufficient period to ensure equilibrium is reached (e.g., 24-48

hours). A preliminary time-course study can determine the optimal equilibration time.

Sample Preparation for Analysis:

Allow the vials to stand undisturbed at the constant temperature to allow undissolved solid

to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Filter the supernatant through a 0.45 µm syringe filter to remove any remaining solid

particles.

Quantification:

Dilute the filtered solution with a known volume of an appropriate solvent to bring the

concentration within the linear range of the analytical method.

Analyze the diluted solution using a validated analytical method (e.g., HPLC-UV, NMR with

an internal standard) to determine the concentration of the dissolved compound.

Calculation:

Calculate the solubility in the desired units (e.g., mg/mL, g/100mL) based on the

measured concentration and the dilution factor.

Safety Precautions:

1-methyl-1H-imidazole-4-sulfonyl chloride is a corrosive and moisture-sensitive

compound. Handle it in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.
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Avoid inhalation of dust and contact with skin and eyes.

Synthesis Workflow
As no specific signaling pathways involving 1-methyl-1H-imidazole-4-sulfonyl chloride are

documented, a representative synthesis workflow for this class of compounds is provided

below. This diagram illustrates a common method for the preparation of heterocyclic sulfonyl

chlorides.

General Synthesis of 1-methyl-1H-imidazole-4-sulfonyl chloride

Starting Material Reagents

Product

1-methyl-1H-imidazole

Reaction

Sulfonation

Chlorosulfonic Acid
(ClSO3H)

Thionyl Chloride
(SOCl2)

1-methyl-1H-imidazole-4-sulfonyl chloride

Sulfonic Acid Intermediate

Chlorination

Click to download full resolution via product page

Caption: General synthesis pathway for 1-methyl-1H-imidazole-4-sulfonyl chloride.
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This guide provides a foundational understanding of 1-methyl-1H-imidazole-4-sulfonyl
chloride based on currently available information. Further experimental investigation is

required to establish a comprehensive quantitative solubility profile and to explore its potential

applications in various signaling pathways and drug development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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